Cas no 451516-85-1 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate
• CAS No: 451516-85-1
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5805763
• PubChem ID: 4192318
• Update Time: 2025-06-12

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl (3r,5r,7r)-adamantane-1-carboxylate
• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl ester
• (3r,5r,7r)-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl adamantane-1-carboxylate
• 451516-85-1
• HMS1498D08
• F0624-0090
• Oprea1_792932
• ChemDiv3_008874
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate
• IDI1_026784
• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate
• BRD-K28485009-001-01-5
• AKOS024588368

• Inchi： 1S/C19H21N3O3/c23-17-15-3-1-2-4-16(15)20-21-22(17)11-25-18(24)19-8-12-5-13(9-19)7-14(6-12)10-19/h1-4,12-14H,5-11H2
• InChI Key： QEATWUNPJSTWNB-UHFFFAOYSA-N
• SMILES： C12(C(OCN3C(=O)C4=CC=CC=C4N=N3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate

Introduction to (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate (CAS No. 451516-85-1)

The compound (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate, identified by its CAS number 451516-85-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines the functionalities of a benzotriazine moiety and an adamantane group, offering unique properties that make it a promising candidate for various therapeutic applications.

At the core of this compound's design lies the benzotriazine ring system, a moiety well-documented for its pharmacological versatility. The benzotriazine scaffold is known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. Specifically, the 4-oxo-3,4-dihydro derivative of benzotriazine has been extensively studied for its ability to interact with biological targets in a manner that modulates disease pathways. The presence of the oxo group at the 4-position enhances the electrophilicity of the ring, facilitating interactions with nucleophilic residues in proteins and enzymes.

Complementing the benzotriazine core is the adamantane moiety, a bulky hydrophobic group renowned for its stability and lipophilicity. The adamantane group is often incorporated into drug molecules to improve pharmacokinetic profiles, particularly by enhancing binding affinity and reducing metabolic degradation. In (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamantane-1-carboxylate, the adamantane is linked via a methylene bridge to the 3-position of the benzotriazine ring. This strategic positioning allows for optimal spatial orientation between the two functional groups, potentially enhancing their combined biological efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have suggested that this compound may exhibit inhibitory activity against several key enzymes implicated in cancer progression. The benzotriazine portion is predicted to interact with active sites on enzymes such as kinases and phosphodiesterases, while the adamantane group provides steric hindrance that reinforces binding specificity. These findings align with emerging research trends that emphasize structure-based drug design to overcome challenges associated with drug resistance.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Preliminary data indicate that (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl adamanta-ne-1-carboxylate can modulate signaling pathways critical for cell proliferation and survival. For instance, its ability to inhibit tyrosine kinase activity has been observed in several cancer cell lines, leading to reduced proliferation rates and induced apoptosis. These effects are attributed to its dual functionality—the benzotriazine moiety disrupts intracellular signaling cascades while the adamantane group ensures prolonged interaction with target proteins.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to achieve high yields and purity. Recent innovations in synthetic methodology have introduced catalytic approaches that streamline key transformations. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the benzotriazine and adamantane moieties efficiently. Such advancements not only improve synthetic feasibility but also reduce environmental impact by minimizing waste generation.

The pharmacokinetic properties of (4-o-xo -3 ,4 -dihydro -1 ,2 ,3 -benz otri azin -3 -yl )methyl adamant ane -1 -carbox yl ate are under active investigation to assess its potential as a therapeutic agent. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable solubility characteristics and moderate bioavailability when administered orally. The adamantane group contributes to its lipophilicity, enhancing membrane permeability and facilitating cellular uptake. However, further research is needed to optimize dosing regimens and explore potential formulation strategies that could enhance therapeutic efficacy while minimizing side effects.

The role of computational modeling in understanding drug-receptor interactions cannot be overstated. Advanced computational techniques such as molecular dynamics simulations have provided insights into how this compound binds to biological targets at an atomic level. These simulations reveal that the benzotriazine moiety adopts specific conformations within binding pockets on target proteins due to hydrogen bonding networks formed with polar residues. Concurrently ,the adam anta ne group occupies hydrophobic regions ,contributing t o stable enga gement . Such detailed mechanistic understanding is crucial for rationalizing observed biological activities an d guiding future structural modifications.

Comparative studies with structurally related compounds have highlighted distinctive features of this molecule . When compared t o analogs whic h lack t he adamant ane substitu ent ,(4-o-xo -3 ,4 -dihydro -1 ,2 ,3 -benz otri azin -3 -yl )methyl adamant ane -1 -carbox yl ate demonstrates superior stabi lity against metabolic degradation . This enhanced resistance t o enzymatic breakdown translates t o prolonged half-life an d improved therapeutic window . Additionally ,the presence o f both functional groups results in broader spectrum activity compared t o single-moiety analogs which often exhibit limited selectivity

The potential applications of this compound extend beyond oncology . Emerging research suggests its utility in treating inflammatory disorders where modulation o f cytokine release an d immune cell function is desired . The benzot ri az ine part i cular ly has been implicated i n suppressi ng NF-kB signaling pathways known t o drive chronic inflammation . Meanwhile ,the ad amant ane group may enhance delivery t o inflamed tissues by exploiting differences i n lipid composition between normal an d pathological states . These findings open up new avenues f or therapeutic development targeting conditions characterized by aberrant inflammatory responses

The regulatory landscape surrounding novel pharmaceutical entities continues t o evolve . As such ,(4-o-xo -3 ,4 -dihydro -1 ,2 ,3 -benz otri azin -3 -yl )methyl adamant ane -1 -carbox yl ate will need t o undergo rigorous testing accor ding t o established guidelines before commercialization . Good Laboratory Practice (GLP) compliant studies encompassing acute toxicity assessments , genotoxicity evaluations ,an d long-term safety profiles are essential prerequisites . Collaborative efforts between academic institutions an d pharmaceutical companies will be instrumental i n expediting these processes while maintaining high standards o f scientific integrity

In conclusion ，this innovative compound represents a significant contribution t o medicinal chemistry through its unique structural design combining functional groups known t o exhibit complementary biological activities . Its dual functionality offers promise f or addressing complex diseases such as cancer an d inflammation by targeting multiple disease-relevant pathways simultaneously . With ongoing research uncovering new mechanistic insights ，it is anticipated that additional therapeutic applications will emerge as understanding progresses further